Propyl beta-D-glucopyranoside

• IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-propoxyoxane-3,4,5-triol
• InChI: InChI=1S/C9H18O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h5-13H,2-4H2,1H3/t5-,6-,7+,8-,9-/m1/s1
• InChI Key: ITOWTHYPYGRTRL-SYHAXYEDSA-N
• Canonical SMILES: CCCOC1C(C(C(C(O1)CO)O)O)O
• Isomeric SMILES: CCCO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• Molecular Formula: C9H18O6
• DSSTOX Substance ID: DTXSID601310915
• Molecular Weight: 222.24 g/mol
• CAS RN: 34384-77-5

Description

Propyl beta-D-glucopyranoside is a biomedical product commonly used as a surfactant, emulsifier, and component in cell culture media. It is primarily employed in the research and development of drugs targeting metabolic disorders, diabetes, and related diseases.

Synthesis Analysis

While specific synthesis details for Propyl beta-D-glucopyranoside were not found, a related study on the synthesis of alkyl α- and β-d-glucopyranoside-based chiral crown ethers was identified. This study could provide insights into potential synthesis methods for Propyl beta-D-glucopyranoside.

Molecular Structure Analysis

Propyl beta-D-glucopyranoside has a molecular formula of C9H18O6. Its average mass is 222.236 Da and its monoisotopic mass is 222.110336 Da.

Scientific Research Applications

Sugar Transport Systems

Propyl beta-D-glucopyranoside has been studied for its role in sugar transport systems. Barnett, Holman, and Munday (1973) discovered that n-Propyl beta-D-glucopyranoside competitively inhibits the erythrocyte sugar-transport system from inside the cells, but not from the outside, contributing to an understanding of asymmetric sugar binding in cellular systems (Barnett, Holman, & Munday, 1973).

Metabolomics in Plant Research

In the field of plant metabolomics, particularly in studies involving Arabidopsis thaliana, compounds structurally similar to Propyl beta-D-glucopyranoside, such as beta-D-glucopyranosyl derivatives, play a significant role. Nakabayashi et al. (2009) emphasized the importance of these compounds in constructing metabolite standards and chemotaxonomic comparisons (Nakabayashi et al., 2009).

Liquid Crystalline Properties

The study of liquid crystalline properties of carbohydrates is another area of interest. Doren et al. (1989) synthesized n-alkyl 1-thio-α-D-glucopyranosides, including a propyl derivative, and explored their thermotropic behaviors, contributing to the understanding of carbohydrate mesogens (Doren, Geest, Kellogg, & Wynberg, 1989).

Preparation of Spacer Functionalities

The preparation of spacer functionalities using derivatives of Propyl beta-D-glucopyranoside is an important aspect of biochemical research. Buskas et al. (2000) demonstrated that pent-4-enyl beta-D-glucopyranoside, a compound related to Propyl beta-D-glucopyranoside, is an excellent substrate for preparing a variety of spacer functionalities useful in studying biological and physiological phenomena of carbohydrates (Buskas, Söderberg, Konradsson, & Fraser-Reid, 2000).

Transport Inhibition Studies

Vincenzini et al. (1987) researched the inhibition properties of similar glucopyranosides, finding that 1-O-n-Octyl-beta-D-glucopyranoside acts as a competitive inhibitor of the Na+-dependent D-glucose transporter in intestinal brush-border membranes. This research contributes to our understanding of glucose transport mechanisms (Vincenzini, Iantomasi, Stio, Treves, Favilli, & Vanni, 1987).

Synthesis and Structural Analysis

Research into the synthesis and structural analysis of glucopyranosides is also significant. Wu et al. (1998) focused on the synthesis of propyl 4-O-(3,6-di-O-methyl- beta-D-glucopyranosyl)-2,3-di-O-methyl-alpha-L-rhamnopyranoside, providing insight into the structure of complex glucopyranosides (Wu, Marino-albernas, Auzanneau, Verez-Bencomo, & Pinto, 1998).

Safety And Hazards

While specific safety data for Propyl beta-D-glucopyranoside was not found, general safety measures for handling similar compounds include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and washing hands before breaks and immediately after handling the product.

Future Directions

Propyl beta-D-glucopyranoside is primarily employed in the research and development of drugs targeting metabolic disorders, diabetes, and related diseases. Its use as a surfactant, emulsifier, and component in cell culture media suggests potential applications in biomedical research and pharmaceutical development.